Cas no 9005-70-3 (Tween 85)

• Product Name: Tween 85
• CAS No: 9005-70-3
• MF: C₁₄H₁₃NO₆S₂
• MW: 355.386121511459
• MDL: MFCD01779641
• CID: 48202
• PubChem ID: 87560420
• Update Time: 2025-07-18

Tween 85 Chemical and Physical Properties

Names and Identifiers

• Tween? 85
• tween(R) 85 250-450 mpa.S
• Tween 85
• Polyoxyethylene (20) Sorbitan Trioleate
• Polysorbate 85
• Tween-85
• Emulsifier T-85
• Tween® 85
• POE(20) sorbitan trioleate
• Polyethylene glycol sorbitan trioleate
• Polyoxyethylene sorbitan trioleate
• Polysorbate
• Polyoxyethylenesorbitan Trioleate
• TWEEN85
• 927625-87-4
• Methyl 3-([(1,3-benzodioxol-5-ylmethyl)amino]sulfonyl)thiophene-2-carboxylate
• Methyl 3-(N-(benzo[d][1,3]dioxol-5-ylmethyl)sulfamoyl)thiophene-2-carboxylate
• MFCD09148354
• CS-0316855
• LS-07084
• methyl 3-(1,3-benzodioxol-5-ylmethylsulfamoyl)thiophene-2-carboxylate
• methyl 3-{[(1,3-benzodioxol-5-ylmethyl)amino]sulfonyl}thiophene-2-carboxylate
• KPCLPBLTPXDOIR-UHFFFAOYSA-N
• 9005-70-3
• AKOS004121982
• Methyl3-(N-(benzo[d][1,3]dioxol-5-ylmethyl)sulfamoyl)thiophene-2-carboxylate
• methyl 3-{[(2H-1,3-benzodioxol-5-yl)methyl]sulfamoyl}thiophene-2-carboxylate
• METHYL 3-[(2H-1,3-BENZODIOXOL-5-YLMETHYL)SULFAMOYL]THIOPHENE-2-CARBOXYLATE
• 2-thiophenecarboxylic acid, 3-[[(1,3-benzodioxol-5-ylmethyl)amino]sulfonyl]-, methyl ester
• ALBB-022909
• STK360665
• methyl 3-[(1,3-benzodioxol-5-ylmethyl)sulfamoyl]thiophene-2-carboxylate

• MDL： MFCD01779641
• Inchi： 1S/C14H13NO6S2/c1-19-14(16)13-12(4-5-22-13)23(17,18)15-7-9-2-3-10-11(6-9)21-8-20-10/h2-6,15H,7-8H2,1H3
• InChI Key： KPCLPBLTPXDOIR-UHFFFAOYSA-N
• SMILES： S(C1C=CSC=1C(=O)OC)(NCC1=CC=C2C(=C1)OCO2)(=O)=O

Computed Properties

• Exact Mass: 355.01842948g/mol
• Monoisotopic Mass: 355.01842948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Color/Form: Amber oily viscous liquid
• Density: 1.028
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: 1.47-1.472
• Vapor Pressure: <1 mm Hg ( 20 °C)
• Solubility: Soluble in low-carbon alcohols such as rapeseed oil, fibrinolysin, methanol, ethanol, aromatic solvent, ethyl acetate, most mineral oils, petroleum ether, acetone, dioxane, carbon tetrachloride, ethylene glycol, propylene glycol, etc., and dispersed in water

Tween 85 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Safety Instruction： S24/25:Prevent skin and eye contact.
• FLUKA BRAND F CODES：3
• RTECS：WG2934500
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Other Chemical additives Functional Additives
• Other Chemical Reagents